N-(4-chloro-2-methoxy-5-methylphenyl)-4-(2,4-dimethylphenoxy)butanamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-4-(2,4-dimethylphenoxy)butanamide
• InChI: InChI=1S/C20H24ClNO3/c1-13-7-8-18(15(3)10-13)25-9-5-6-20(23)22-17-11-14(2)16(21)12-19(17)24-4/h7-8,10-12H,5-6,9H2,1-4H3,(H,22,23)
• InChI Key: JSPVREPIQQOQOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCC(=O)NC2=C(C=C(C(=C2)C)Cl)OC)C
• Molecular Formula: C20H24ClNO3
• Molecular Weight: 361.9 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-4-(2,4-dimethylphenoxy)butanamide, also known as GW501516 or Endurobol, is a selective peroxisome proliferator-activated receptor delta (PPARδ) agonist that has gained attention for its potential applications in the fields of sports performance enhancement, metabolic disorders, and cancer research. In

Scientific Research Applications

Heterocyclic Compound Research Applications

Compounds structurally related to N-(4-chloro-2-methoxy-5-methylphenyl)-4-(2,4-dimethylphenoxy)butanamide have been explored for their biological activities, particularly in the context of lipoxygenase inhibition. For instance, research into N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives has demonstrated their potential as lipoxygenase inhibitors. These studies are crucial for developing new therapeutic agents targeting inflammatory and other related diseases, highlighting the importance of such compounds in medicinal chemistry and drug design (Aziz‐ur‐Rehman et al., 2016).

Organic Photochemical Reactions

The photochemical behavior of compounds containing methoxy and dimethylphenyl groups has been a subject of interest in organic chemistry, offering insights into novel reaction pathways and product formations under UV light. Studies such as the photoreactions of N,N-dimethylpyruvamide in methanol and ethanol shed light on the complexities of organic photochemistry and its applications in synthesizing unique organic compounds, potentially relevant to the research and development of compounds like N-(4-chloro-2-methoxy-5-methylphenyl)-4-(2,4-dimethylphenoxy)butanamide (Shima et al., 1984).

Antimicrobial and Anticancer Applications

Research into compounds with similar structural features has also extended into evaluating their antimicrobial and anticancer properties. For instance, the synthesis and structural elucidation of N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide and its in vitro evaluation against various microbial strains and cancer cell lines underscore the potential of such compounds in developing new therapeutic agents. These studies not only provide a framework for understanding the biological activity of complex organic compounds but also pave the way for novel drug development strategies (Sirajuddin et al., 2015).